Cas no 2167224-00-0 (2-methoxy-1-5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one)

• Product Name: 2-methoxy-1-5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one
• CAS No: 2167224-00-0
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 6262899
• PubChem ID: 165506779
• Update Time: 2025-06-11

2-methoxy-1-5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one
• EN300-1269229
• 2-methoxy-1-[5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]propan-1-one
• 2167224-00-0

• Inchi： 1S/C11H15NO4S/c1-7(14-3)9(13)10-12-6-8(17-10)11(2)15-4-5-16-11/h6-7H,4-5H2,1-3H3
• InChI Key： BVZHZRHKCMDIIB-UHFFFAOYSA-N
• SMILES： S1C(C(C(C)OC)=O)=NC=C1C1(C)OCCO1

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.9Ų

Additional information on 2-methoxy-1-5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one

Comprehensive Overview of 2-Methoxy-1-(5-(2-Methyl-1,3-Dioxolan-2-Yl)-1,3-Thiazol-2-Yl)Propan-1-One (CAS No. 2167224-00-0)

The compound 2-methoxy-1-(5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl)propan-1-one (CAS No. 2167224-00-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the thiazole ring and dioxolane moiety, make it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, where its methoxy and carbonyl functional groups can be leveraged for targeted interactions.

In recent years, the demand for heterocyclic compounds like 2-methoxy-1-(5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl)propan-1-one has surged due to their role in developing novel pharmaceuticals and agrochemicals. The thiazole ring, a key component of this molecule, is known for its bioactivity and is frequently explored in antibacterial and antifungal agents. Meanwhile, the dioxolane group enhances solubility and stability, making it valuable for formulations requiring controlled release.

The synthesis of CAS No. 2167224-00-0 involves multi-step organic reactions, often starting from readily available precursors like 2-methyl-1,3-dioxolane and thiazole derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its complexity, researchers emphasize optimizing reaction conditions to improve yield and reduce by-products, a topic frequently searched in academic and industrial forums.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny, aligning with the growing focus on green chemistry. Regulatory bodies and manufacturers are collaborating to ensure that its production and usage adhere to sustainable practices, a hot topic in global scientific communities. Additionally, computational studies using AI-driven molecular modeling are being conducted to predict its behavior in biological systems, a trend reflecting the integration of technology in chemical research.

In summary, 2-methoxy-1-(5-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl)propan-1-one represents a promising candidate for diverse applications, from pharmaceutical intermediates to functional materials. Its study not only advances scientific knowledge but also addresses contemporary challenges in drug development and environmental sustainability. As research progresses, this compound is likely to play a pivotal role in next-generation innovations.